Cas no 1956332-33-4 (Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate)

• Product Name: Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate
• CAS No: 1956332-33-4
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 4779898
• Update Time: 2026-02-27

Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate
• Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate

• Inchi： 1S/C16H23N3O2/c1-5-9-19-10-8-17-13-11-12(6-7-14(13)19)18-15(20)21-16(2,3)4/h5-7,11,17H,1,8-10H2,2-4H3,(H,18,20)
• InChI Key： FWEIEPXNBBLISM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)NCCN2CC=C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• XLogP3: 3
• Topological Polar Surface Area: 53.6

Additional information on Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate

Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate (CAS No. 1956332-33-4): A Comprehensive Overview

Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate (CAS No. 1956332-33-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including the tert-butyl group and the 1-allyl-1,2,3,4-tetrahydroquinoxaline moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The tert-butyl group is known for its steric hindrance and stability, which can influence the reactivity and solubility of the compound. This group is often used in organic synthesis to protect functional groups and enhance the overall stability of molecules. In the context of Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate, the tert-butyl group may play a crucial role in modulating its chemical behavior and biological activity.

The 1-allyl-1,2,3,4-tetrahydroquinoxaline moiety is a key structural feature that contributes to the compound's unique properties. Quinoxalines are heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the allyl group further enhances the reactivity and versatility of this moiety, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential applications of Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity suggests that Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate could be a promising lead compound for the development of novel anticancer drugs.

In addition to its potential as an anticancer agent, Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate has also been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the presence of the quinoxaline moiety and the allyl group, which together enhance the compound's ability to disrupt bacterial cell membranes.

The synthesis of Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate has been extensively studied in recent years. One common synthetic route involves the reaction of 6-amino-tetrahydroquinoxaline with tert-butyl chloroformate followed by allylation with allyl bromide. This multi-step process allows for precise control over the formation of the desired product and can be optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its further development and application in various fields.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-yl)carbamate has favorable properties for drug development. It exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, it has been shown to have a reasonable half-life in vivo and low toxicity profiles in preclinical studies. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

The potential therapeutic applications of Tert-Butyl (1-allyl-1,2,3,4-tetrahydroquinoxalin-6-y l)carbamate are not limited to cancer and microbial infections. Recent research has also explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in Chemical Biology & Drug Design reported that this compound can inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides associated with Alzheimer's disease. This finding suggests that Tert-but yl (1-al y l - 1 , 2 , 3 , 4 -tetrah y droq uin o x alin - 6 - y l )c arb am ate could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

In conclusion,Tert-but y l ( 1 -a lly l - 1 , 2 , 3 , 4 -tetrah y droq uin o x alin - 6 - y l )c arb am ate (CAS No. 1956332–33–4) is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications,Tert-bu t y l ( 1 -a lly l - 1 , 2 , 3 , 4 -tetrah y droq uin o x alin - 6 - y l )c arb am ate is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.